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Compound of Interest

Compound Name: Lafutidine-d10

Cat. No.: B12404596

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of Lafutidine-d10 in various
organic solvents. The data presented herein is critical for researchers and professionals
involved in the formulation, development, and analysis of Lafutidine-d10.

Disclaimer: Specific solubility data for the deuterated form, Lafutidine-d10, is not readily
available in published literature. The data presented in this guide is for the non-deuterated
form, Lafutidine. Due to the isotopic substitution of hydrogen with deuterium, the
physicochemical properties, including solubility, are expected to be very similar. However, for
applications requiring the highest precision, experimental verification of Lafutidine-d10
solubility is recommended.

Core Data Presentation: Solubility of Lafutidine

The following tables summarize the quantitative and qualitative solubility of Lafutidine in a
range of organic solvents.

Quantitative Solubility Data
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Solvent Concentration (mg/mL) Notes
Dimethyl Sulfoxide (DMSO) >21.58
Dimethyl Sulfoxide (DMSO) ~10[1]
Dimethylformamide (DMF) ~5[1][2]
Ethanol ~5[1] Dehydrated ethanol
Ethanol >3.44[3]
Specific quantitative data not
Methanol Soluble[4][5]
found
) ) ] Specific quantitative data not
Glacial Acetic Acid Soluble[4][5]
found
Qualitative Solubility Data
Solvent Solubility Profile
Ether Very Slightly Soluble[4][5]
Water Practically Insoluble[4][5]

Experimental Protocols

A detailed, standardized experimental protocol for determining the solubility of Lafutidine-d10
in organic solvents is crucial for obtaining reproducible and accurate results. The following is a
representative methodology based on established practices for solubility determination of
pharmaceutical compounds.

Protocol: Determination of Lafutidine-d10 Solubility in
Organic Solvents by the Shake-Flask Method

1. Objective: To determine the equilibrium solubility of Lafutidine-d10 in a selection of organic
solvents at a specified temperature.

2. Materials:
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o Lafutidine-d10 (solid, of known purity)

o Selected organic solvents (e.g., DMSO, Ethanol, Methanol, Acetonitrile, etc.) of analytical
grade or higher

 Scintillation vials or other suitable sealed containers

» Orbital shaker with temperature control

» Analytical balance

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Volumetric flasks and pipettes

e Syringe filters (e.g., 0.22 um PTFE)

3. Procedure:

Mandatory Visualizations
Signaling Pathway of Lafutidine

Lafutidine is a histamine H2 receptor antagonist. Its primary mechanism of action involves
blocking the binding of histamine to H2 receptors on gastric parietal cells, thereby inhibiting
gastric acid secretion.

Gastric Parietal Cell
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Click to download full resolution via product page

Caption: Mechanism of action of Lafutidine as a histamine H2 receptor antagonist.

Experimental Workflow for Solubility Determination
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The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Lafutidine-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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